![molecular formula C24H29N3O5S2 B2856415 N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-(dipropylsulfamoyl)benzamide CAS No. 315240-66-5](/img/structure/B2856415.png)
N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-(dipropylsulfamoyl)benzamide
Description
“N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-(dipropylsulfamoyl)benzamide” is a chemical compound with the molecular formula C24H29N3O5S2. It has an average mass of 503.634 Da and a monoisotopic mass of 503.154846 Da . This compound is utilized in various scientific research areas due to its unique properties. It offers potential applications in drug discovery, materials science, and biochemistry.
Scientific Research Applications
Pharmaceutical Research: Proton Pump Inhibition
This compound, due to the presence of the benzimidazole moiety, is likely to exhibit proton pump inhibitory activity. Benzimidazole derivatives are known to accumulate in parietal cells and bind directly to the enzyme responsible for gastric acid secretion, leading to inhibition .
Antibacterial Activity
The structural features of this compound suggest potential antibacterial properties. Benzimidazole derivatives have been documented to inhibit bacterial nucleic acid and protein synthesis, which could make this compound a candidate for antibacterial drug development .
Antifungal Applications
The compound’s ability to disrupt microtubule function in eukaryotic organisms, such as fungi, protozoa, and helminths, is attributed to the benzimidazole core. This disruption is crucial for antifungal activity, as it blocks the polymerization of α- and β-tubulin subunits .
Optoelectronic Devices
Given the compound’s potential electronic and optical properties, it may be suitable for use in optoelectronic devices. Organic crystals with similar structures have shown promise in applications like optocommunicators, optoswitchers, and memory processors .
Non-Linear Optical (NLO) Properties
The compound could exhibit significant NLO properties due to its molecular structure. Non-centrosymmetric crystals with similar features have high second harmonic generation efficiency, making them ideal for optical sensing, switching, and limiting processes .
Solar Cell Efficiency Improvement
The compound’s electronic characteristics suggest it could be a competitor for perovskite solar cells. Adjusting the band offsets can facilitate electron movement across conduction domains, potentially improving solar cell efficiencies .
properties
IUPAC Name |
N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-(dipropylsulfamoyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H29N3O5S2/c1-5-13-27(14-6-2)34(29,30)19-10-7-17(8-11-19)23(28)26-24-25-20(16-33-24)18-9-12-21(31-3)22(15-18)32-4/h7-12,15-16H,5-6,13-14H2,1-4H3,(H,25,26,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RRAOIABBXYVHMC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC(=CS2)C3=CC(=C(C=C3)OC)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H29N3O5S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
503.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(3,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-4-(dipropylsulfamoyl)benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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